Cas no 62177-40-6 (4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-)

4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl- structure
62177-40-6 structure
Product Name:4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-
CAS No:62177-40-6
MF:C7H9N3O3S
MW:215.229659795761
CID:455375
PubChem ID:12335938
Update Time:2025-04-19

4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-
    • 5-[(2-aminoacetyl)amino]-3-methyl-1,2-thiazole-4-carboxylic acid
    • AKOS017956291
    • 62177-40-6
    • 5-(Glycylamino)-3-methyl-1,2-thiazole-4-carboxylic acid
    • DTXSID00491318
    • Inchi: 1S/C7H9N3O3S/c1-3-5(7(12)13)6(14-10-3)9-4(11)2-8/h2,8H2,1H3,(H,9,11)(H,12,13)
    • InChI Key: NEHVIAWDNWJYPO-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C)=N1)NC(CN)=O

Computed Properties

  • Exact Mass: 215.03657
  • Monoisotopic Mass: 215.03646233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 105.31
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